Cas no 3685-55-0 (2,4-Hexadienedioic acid, 2-hydroxy-)

2,4-Hexadienedioic acid, 2-hydroxy- structure
3685-55-0 structure
Product Name:2,4-Hexadienedioic acid, 2-hydroxy-
CAS No:3685-55-0
MF:C6H6O5
MW:158.108842372894
CID:318339
PubChem ID:54696066
Update Time:2025-04-19

2,4-Hexadienedioic acid, 2-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Hexadienedioicacid, 2-hydroxy-
    • 2-Hydroxy-2,4-hexadienedioic acid
    • 2-Hydroxymuconic acid
    • 2,4-Hexadienedioic acid, 2-hydroxy-
    • (2Z,4E)-2-hydroxyhexa-2,4-dienedioic acid
    • SCHEMBL19379407
    • Q27123978
    • 3685-55-0
    • (2Z,4E)-2-hydroxymuconic acid
    • CHEBI:53146
    • Inchi： 1S/C6H6O5/c7-4(6(10)11)2-1-3-5(8)9/h1-3,7H,(H,8,9)(H,10,11)/b3-1+,4-2-
    • InChI Key： JBEBGTMCZIGUTK-TZFCGSKZSA-N
    • SMILES： O/C(/C(=O)O)=C\C=C\C(=O)O

Computed Properties

  • Exact Mass: 158.02152329g/mol
  • Monoisotopic Mass: 158.02152329g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 94.8Ų

2,4-Hexadienedioic acid, 2-hydroxy- Production Method

Production Method 1

4018-65-9 4018-65-9
3685-55-0 3685-55-0
31540-68-8 31540-68-8
Reaction Conditions
1.1R:Fe, C:9029-46-3, S:H2O, 1 h, pH 7.4
Reference
Degradation of chloroaromatics: purification and characterization of a novel type of chlorocatechol 2,3-dioxygenase of Pseudomonas putida GJ31
By Kaschabek, Stefan R. et al, Journal of Bacteriology, 1998, 180(2), 296-302

Production Method 2

3270-98-2 3270-98-2
3685-55-0 3685-55-0
Reaction Conditions
1.1R:Codehydrase I, C:37250-95-6, S:H2O, 1 h, 24°C, pH 7.5
1.2R:HCl, S:H2O, pH 3.0
Reference
Metabolism of 4-amino-3-hydroxybenzoic acid by Bordetella sp. strain 10d: a different modified meta-cleavage pathway for 2-aminophenols
By Orii, Chika et al, Bioscience, 2006, 70(11), 2653-2661

Production Method 3

10544-63-5 10544-63-5
3685-55-0 3685-55-0
Reaction Conditions
1.1R:K, S:t-BuOH, rt
1.2S:Et2O, 15 min, 0°C
1.3S:Et2O, 0°C; 15 min, 0°C
1.4S:Et2O, 0°C; 30 min, 0°C; overnight, 4°C
2.1R:NaOH, S:H2O, overnight, rt
2.2R:HCl, S:H2O, < rt, pH 2
Reference
A Designed Synthetic Analogue of 4-OT Is Specific for a Non-Natural Substrate
By Metanis, Norman et al, Journal of the American Chemical Society, 2005, 127(16), 5862-5868

Production Method 4

10544-63-5 10544-63-5
617-37-8 617-37-8
3685-55-0 3685-55-0
Reaction Conditions
1.1R:K, S:t-BuOH, rt
1.2S:Et2O, 15 min, 0°C
1.3S:Et2O, 0°C; 15 min, 0°C
1.4S:Et2O, 0°C; 30 min, 0°C; overnight, 4°C
2.1R:KOH, S:H2O, overnight, rt
2.2R:HCl, S:H2O, < rt, pH 2
Reference
Electrostatic Interactions Dominate the Catalytic Contribution of Arg39 in 4-Oxalocrotonate Tautomerase
By Metanis, Norman et al, Journal of the American Chemical Society, 2004, 126(40), 12726-12727

2,4-Hexadienedioic acid, 2-hydroxy- Raw materials

2,4-Hexadienedioic acid, 2-hydroxy- Preparation Products

2,4-Hexadienedioic acid, 2-hydroxy- Related Literature

3685-55-0 (2,4-Hexadienedioic acid, 2-hydroxy-) Related Products

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